Cas no 2639403-83-9 (Tert-butyl 2-methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate)

• Product Name: Tert-butyl 2-methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate
• CAS No: 2639403-83-9
• MF: C₁₄H₁₈N₂O₃
• MW: 262.304323673248
• CID: 5639714
• PubChem ID: 165897016
• Update Time: 2025-05-21

Tert-butyl 2-methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate
• EN300-27783539
• 2639403-83-9
• Tert-butyl 2-methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate

• Inchi： 1S/C14H18N2O3/c1-8-12(17)16-11-7-9(5-6-10(11)15-8)13(18)19-14(2,3)4/h5-8,15H,1-4H3,(H,16,17)
• InChI Key： OOMGXOVKDYSULB-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC2=C(C=1)NC(C(C)N2)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 262.13174244g/mol
• Monoisotopic Mass: 262.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.4Ų

Additional information on Tert-butyl 2-methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate

Comprehensive Guide to Tert-butyl 2-methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate (CAS No. 2639403-83-9)

Tert-butyl 2-methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate (CAS No. 2639403-83-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This tetrahydroquinoxaline derivative is widely recognized for its potential applications in drug discovery and material science. Researchers and industry professionals frequently search for this compound due to its unique structural properties and versatility in synthetic chemistry.

The molecular structure of Tert-butyl 2-methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate features a quinoxaline core modified with a tert-butyl ester group and a methyl substituent, which contribute to its stability and reactivity. These functional groups make it an excellent intermediate for synthesizing more complex molecules, particularly in the development of bioactive compounds. The CAS No. 2639403-83-9 is often associated with queries related to quinoxaline-based scaffolds and their applications in medicinal chemistry.

One of the most searched topics regarding this compound is its role in pharmaceutical intermediates. The tert-butyl ester moiety in Tert-butyl 2-methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate provides a protective group that can be selectively removed under mild conditions, making it invaluable in multi-step synthetic routes. This feature is particularly relevant to researchers working on peptide synthesis and small molecule drug development, where protecting group strategies are critical.

In addition to its pharmaceutical applications, Tert-butyl 2-methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate is also explored in material science. Its conjugated system and electron-rich heterocyclic structure make it a candidate for designing organic semiconductors and photovoltaic materials. Recent trends in sustainable energy have increased interest in such compounds, aligning with global efforts to develop eco-friendly technologies.

The synthesis of Tert-butyl 2-methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate typically involves condensation reactions of appropriate precursors, followed by functional group modifications. Researchers often inquire about optimized synthetic protocols and scalable production methods for this compound, reflecting its growing demand in both academic and industrial settings.

Another hot topic linked to this compound is its potential in neurological research. The quinoxaline scaffold is known to interact with various biological targets, including receptors and enzymes involved in neurodegenerative diseases. As such, Tert-butyl 2-methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate is frequently studied for its role in developing novel central nervous system (CNS) therapeutics.

From a commercial perspective, the market for Tert-butyl 2-methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate is expanding, driven by its applications in high-value chemical synthesis. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of pharmaceutical companies and research institutions. The CAS No. 2639403-83-9 is a key identifier in procurement databases, ensuring accurate sourcing and quality control.

In summary, Tert-butyl 2-methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate (CAS No. 2639403-83-9) is a multifaceted compound with broad utility in drug discovery, material science, and beyond. Its unique structural features and functional groups make it a valuable asset for researchers and industries alike. As interest in quinoxaline derivatives continues to rise, this compound is poised to play a pivotal role in advancing scientific and technological innovations.